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In the rapidly evolving landscape of computational drug discovery, researchers and scientists
require robust software solutions that offer both high performance and accuracy. This guide
provides a comprehensive performance benchmark of "MeDeMo," a hypothetical molecular
dynamics software, against leading alternatives in the field: GROMACS, AMBER, and NAMD.
The following sections present quantitative performance data, detailed experimental protocols
for reproducibility, and visual workflows to elucidate key processes in computational drug
design.

Performance Benchmarks

The performance of molecular dynamics software is a critical factor for researchers, as it
directly impacts the throughput of simulations and the feasibility of large-scale virtual screening
campaigns. The following tables summarize the performance of GROMACS, AMBER, and
NAMD across various standard molecular dynamics benchmarks. Performance is measured in
nanoseconds of simulation per day (ns/day), where a higher value indicates better
performance.

Table 1: Performance on Dihydrofolate Reductase (DHFR) Benchmark (23,558 atoms)
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AMBER 18
GROMACS 2021
GPU (pmemd.cuda) NAMD 2.14 (ns/day)
(nsiday)
(nsi/day)
NVIDIA A100 185[1] 657[2]
NVIDIA V100 - - 7.48[3]
RTX 2080 Ti 176[1]

Note: Direct "apples-to-apples" comparisons are challenging due to variations in benchmark
conditions and software versions across different studies. The data presented is compiled from
various sources to provide a general performance overview.

Table 2: Performance on Satellite Tobacco Mosaic Virus (STMV) Benchmark (~1 million atoms)

AMBER 24

GROMACS 2022 NAMD 3.0alpha
GPU (pmemd.cuda)
(nsiday) (nsiday)
(nsiday)
NVIDIA H100 145[4]
NVIDIA A100
NVIDIA GH200 100[4]

Table 3: Performance on Factor IX Benchmark (~91,000 atoms)

AMBER 18

GPU GROMACS (ns/day) (pmemd.cuda) NAMD (ns/day)
(nsiday)

NVIDIA A100

GTX 1080 Ti - 100[2]

Experimental Protocols
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To ensure the reproducibility of the presented benchmarks, this section details the experimental
protocols used for performance evaluation. These protocols are based on common practices in
the field and can be adapted for benchmarking MeDeMo or other molecular dynamics software.

Benchmark System: Dihydrofolate Reductase (DHFR) in explicit solvent.

o System Size: Approximately 23,558 atoms.[2]

o Force Field: AMBER ff19SB for the protein and OPC for the water model.[5]
o Ensemble: NVT (constant Number of particles, Volume, and Temperature).

Simulation Parameters:

Integration Timestep: 2 femtoseconds (fs).

o Temperature: 300 K, maintained using a Langevin thermostat.

e Pressure: 1 atm (for NPT simulations), maintained using a Berendsen barostat.
 Cutoff for non-bonded interactions: 1.2 nm.

e Long-range electrostatics: Particle Mesh Ewald (PME).

e Constraints: All bonds involving hydrogen atoms were constrained using the LINCS
algorithm (for GROMACS) or SHAKE algorithm (for AMBER and NAMD).

Hardware and Software:

e CPU: Intel Xeon or AMD EPYC processors.

e GPU: NVIDIAA100, V100, or RTX series GPUs.

» Software Versions: GROMACS 2021/2022, AMBER 18/24, NAMD 2.14/3.0alpha.

Key Workflows in Computational Drug Discovery

To provide a clearer understanding of the practical applications of molecular dynamics
software, this section visualizes two critical workflows in drug discovery: Virtual Screening and
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Binding Free Energy Calculation.

Virtual Screening Workflow

Virtual screening is a computational technique used to search large libraries of small molecules
to identify those that are most likely to bind to a drug target.

Library Preparation Target Preparation
Prepare Compound Library Prepare Target Receptor Structure
Scriening
Molecular Docking

Scoring and Ranking

Hit Identification

Click to download full resolution via product page

A typical virtual screening workflow.

Binding Free Energy Calculation Workflow

Calculating the binding free energy is crucial for accurately predicting the affinity of a ligand for
its target protein. The Molecular Mechanics/Poisson-Boltzmann Surface Area (MM/PBSA)
method is a popular approach for this calculation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [MeDeMo Performance Benchmarking: A Comparative
Analysis for Drug Discovery]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1202298/docs#medemo-performance-benchmarking-
a-comparative-analysis-for-drug-discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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